Cas no 387845-35-4 (Cyclopropanecarboxylic acid, 1-[(methoxycarbonyl)methylamino]-, methyl ester)

• Product Name: Cyclopropanecarboxylic acid, 1-[(methoxycarbonyl)methylamino]-, methyl ester
• CAS No: 387845-35-4
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• CID: 298799
• PubChem ID: 57358041
• Update Time: 2025-04-19

Cyclopropanecarboxylic acid, 1-[(methoxycarbonyl)methylamino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 1-[(methoxycarbonyl)methylamino]-, methyl ester
• methyl 1-[(2-methoxy-2-oxoethyl)amino]cyclopropane-1-carboxylate
• DTXSID00723989
• 387845-35-4

• Inchi： 1S/C8H13NO4/c1-12-6(10)5-9-8(3-4-8)7(11)13-2/h9H,3-5H2,1-2H3
• InChI Key： MQHFERBJKZZOIR-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CC1)NCC(=O)OC)=O

Computed Properties

• Exact Mass: 187.08449
• Monoisotopic Mass: 187.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.63